Cas no 30000-36-3 ([1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-,(3R,5R,6S,14aR,14bR)-)

• Product Name: [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-,(3R,5R,6S,14aR,14bR)-
• CAS No: 30000-36-3
• MF: C₂₀H₂₉NO₇
• MW: 395.446766614914
• MDL: MFCD22479210
• CID: 313741
• PubChem ID: 185716
• Update Time: 2025-04-19

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-,(3R,5R,6S,14aR,14bR)- Chemical and Physical Properties

Names and Identifiers

• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-,(3R,5R,6S,14aR,14bR)-
• (12S,15R)-15-Hydroxy-11,16-dioxo-15,20-dihydrosenecionan-12-yl ac etate
• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,1...
• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5
• Isoline
• DTXSID80952412
• (3R,5R,6S,14AR,14BR)-6-(ACETYLOXY)-3-ETHYL-3,4,5,6,9,11,13,14,14A,14B-DECAHYDRO-3-HYDROXY-5,6-DIMETHYL(1,6)DIOXACYCLODODECINO(2,3,4-GH)PYRROLIZINE-2,7-DIONE
• [(1R,4R,6R,7S,17R)-4-ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-en-7-yl] acetate
• Isoline (alkaloid)
• KGE82EDN24
• Ruwenine
• (3R,5R,6S,9a1R,14aR)-3-ethyl-3-hydroxy-5,6-dimethyl-2,7-dioxo-2,3,4,5,6,7,9,9a1,11,13,14,14a-dodecahydro-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizin-6-yl acetate
• 15-Hydroxy-11,16-dioxo-15,20-dihydrosenecionan-12-yl acetate
• 30000-36-3
• Isolin
• AKOS040752118
• UNII-KGE82EDN24
• (1,6)Dioxacyclododecino(2,3,4-gh)pyrrolizine-2,7-dione, 6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-, (3R,5R,6S,14aR,14bR)-
• (-)-Ruwenine
• 4-Ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.0,]heptadec-11-en-7-yl acetic acid
• 4-Ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo(9.5.1.0,)heptadec-11-en-7-yl acetic acid
• ((1R,4R,6R,7S,17R)-4-ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo(9.5.1.014,17)heptadec-11-en-7-yl) acetate

• MDL： MFCD22479210
• Inchi： 1S/C20H29NO7/c1-5-20(25)10-12(2)19(4,28-13(3)22)17(23)26-11-14-6-8-21-9-7-15(16(14)21)27-18(20)24/h6,12,15-16,25H,5,7-11H2,1-4H3/t12-,15-,16-,19+,20-/m1/s1
• InChI Key： IYLGZMTXKJYONK-ACLXAEORSA-N
• SMILES： O1C([C@@](CC)(C[C@@H](C)[C@@](C)(C(=O)OCC2=CCN3CC[C@@H]1[C@H]32)OC(C)=O)O)=O

Computed Properties

• Exact Mass: 395.194
• Monoisotopic Mass: 395.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.27
• Melting Point: No data available
• Boiling Point: 584.1°C at 760 mmHg
• Flash Point: 307.1°C
• Refractive Index: 1.553
• PSA: 102.37000
• LogP: 0.89630
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,6-(acetyloxy)-3-ethyl-3,4,5,6,9,11,13,14,14a,14b-decahydro-3-hydroxy-5,6-dimethyl-,(3R,5R,6S,14aR,14bR)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives
• Other Chemical Reagents